Cas no 2172578-82-2 (2-(4-ethyl-1-methyl-1H-pyrazol-3-yl)ethan-1-ol)

• Product Name: 2-(4-ethyl-1-methyl-1H-pyrazol-3-yl)ethan-1-ol
• CAS No: 2172578-82-2
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6358348
• PubChem ID: 165734757
• Update Time: 2025-05-21

2-(4-ethyl-1-methyl-1H-pyrazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethyl-1-methyl-1H-pyrazol-3-yl)ethan-1-ol
• EN300-1618758
• 2172578-82-2

• Inchi： 1S/C8H14N2O/c1-3-7-6-10(2)9-8(7)4-5-11/h6,11H,3-5H2,1-2H3
• InChI Key： VKAYSNXVKOAZDA-UHFFFAOYSA-N
• SMILES： OCCC1C(=CN(C)N=1)CC

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on 2-(4-ethyl-1-methyl-1H-pyrazol-3-yl)ethan-1-ol

2-(4-Ethyl-1-Methyl-1H-Pyrazol-3-Yl)Ethan-1-Ol: A Comprehensive Overview

The compound 2-(4-Ethyl-1-Methyl-1H-Pyrazol-3-Yl)Ethan-1-Ol (CAS No. 2172578-82-2) is a versatile organic molecule with a unique structure that has garnered significant attention in recent years. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The pyrazole ring is a key structural element in this molecule, contributing to its reactivity and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-Ethyl-1-Methyl-1H-Pyrazol-3-Yl)Ethan-1-Ol through various methodologies. One notable approach involves the use of transition metal catalysts to facilitate the formation of the pyrazole ring. This method not only enhances the yield but also allows for precise control over the substituents on the pyrazole ring, making it possible to tailor the molecule's properties for specific applications.

The pyrazole ring in this compound is substituted with an ethyl group at position 4 and a methyl group at position 1, which significantly influences its electronic and steric properties. These substituents play a crucial role in determining the molecule's reactivity and stability. For instance, the ethyl group introduces electron-donating effects, while the methyl group provides steric bulk, which can be advantageous in certain chemical transformations.

One of the most promising applications of 2-(4-Ethyl-1-Methyl-1H-Pyrazol-3-Yl)Ethan-1-Ol lies in its potential as a building block for drug discovery. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes and receptors. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, 2-(4-Ethyl-1-Methyl-1H-Pyrazol-3-Yl)Ethan-Ol has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of new catalysts for organic synthesis. For example, researchers have reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enabling efficient synthesis of complex organic molecules.

The synthesis of 2-(4-Ethyl-1-Methyl-H-Pyrazol-Yl)Ethan-Ol typically involves a multi-step process that begins with the preparation of the pyrazole ring. One common method involves the cyclization of an appropriate diamine derivative under acidic conditions. Subsequent alkylation steps are then used to introduce the ethyl and methyl substituents on the pyrazole ring. Finally, the alcohol functionality is introduced via hydrolysis or reduction of an appropriate precursor.

From an environmental perspective, there is growing interest in developing sustainable synthetic routes for 2-(4-Ethyl-methyl-pyrazol-Yl)ethan-Ol. Researchers are exploring green chemistry approaches that minimize waste and reduce energy consumption. For instance, microwave-assisted synthesis has been shown to significantly accelerate the formation of the pyrazole ring while reducing reaction times and energy usage.

In conclusion, 2-(4-Ethyl-methyl-pyrazol-Yl)ethan-Ol (CAS No. 217257882) is a fascinating compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, catalysis, and materials science. As our understanding of this compound continues to grow, it is likely that new and innovative uses will emerge, further solidifying its importance in modern chemistry.